Cas no 130759-78-3 (5'-Thymidylic acid,3'-azido-3'-deoxy-, diethyl ester (9CI))

5'-Thymidylic acid,3'-azido-3'-deoxy-, diethyl ester (9CI) structure
130759-78-3 structure
Product Name:5'-Thymidylic acid,3'-azido-3'-deoxy-, diethyl ester (9CI)
CAS No:130759-78-3
MF:C14H22N5O7P
MW:403.327543735504
CID:183983
PubChem ID:452563
Update Time:2025-04-19

5'-Thymidylic acid,3'-azido-3'-deoxy-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5'-Thymidylic acid,3'-azido-3'-deoxy-, diethyl ester (9CI)
    • [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl diethyl phosphate
    • 5'-diEtPO4 AZT
    • 130759-78-3
    • [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl diethyl phosphate
    • 5'-Thymidylic acid, 3'-azido-3'-deoxy-, diethyl ester
    • 3'-Azidothymidine-5'-diethyl phosphate
    • DTXSID80156731
    • Inchi: 1S/C14H22N5O7P/c1-4-23-27(22,24-5-2)25-8-11-10(17-18-15)6-12(26-11)19-7-9(3)13(20)16-14(19)21/h7,10-12H,4-6,8H2,1-3H3,(H,16,20,21)/t10-,11+,12+/m0/s1
    • InChI Key: FXULNIGVPLOPNT-QJPTWQEYSA-N
    • SMILES: P(=O)(OCC)(OCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 403.12586
  • Monoisotopic Mass: 403.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 698
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 152.16
  • LogP: 1.87416

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